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2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-butyl)benzamide

Name: 2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-butyl)benzamide
Brand: Smolecule
SKU: S4502160
Rating: 4.5 (5 reviews)

Catalog No.

S4502160

CAS No.

M.F

C20H23BrN2O2S

M. Wt

435.4 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-buty...

3. Specification
4. Others

General Information

Product Name

2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-butyl)benzamide

IUPAC Name

2-[[2-[(4-bromophenyl)methylsulfanyl]acetyl]amino]-N-butan-2-ylbenzamide

Molecular Formula

C20H23BrN2O2S

Molecular Weight

435.4 g/mol

InChI

InChI=1S/C20H23BrN2O2S/c1-3-14(2)22-20(25)17-6-4-5-7-18(17)23-19(24)13-26-12-15-8-10-16(21)11-9-15/h4-11,14H,3,12-13H2,1-2H3,(H,22,25)(H,23,24)

InChI Key

HRHFHEMBPYTSSB-UHFFFAOYSA-N

SMILES

CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Br

Canonical SMILES

CCC(C)NC(=O)C1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Br

Description

The exact mass of the compound 2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-butyl)benzamide is 434.06636 g/mol and the complexity rating of the compound is 455. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Search limitations: Scientific research information is often found in academic journals, patents, and conference proceedings. Due to limitations in access to these resources, definitive information on this specific compound may be unavailable.
Chemical structure analysis: However, by analyzing the structure of the molecule, we can make some educated guesses about potential research areas.

Substituted Benzamide: This moiety is a common pharmacophore (a part of a molecule responsible for biological activity) found in many drugs. This suggests the molecule may have been investigated for its potential medicinal properties .
Sec-butyl group: This lipophilic (fat-soluble) group can influence the absorption, distribution, metabolism, and excretion (ADME) properties of a drug molecule .
-bromobenzyl thiol: This group introduces a bromine atom and a thiol functional group, which could potentially contribute to binding with biological targets or specific enzymatic activity.

Further Research:

Chemical databases: Resources like PubChem or SciFinder may provide information on the synthesis or biological activity of this specific molecule , .
Future discoveries: As research progresses, there is a possibility that 2-({[(4-bromobenzyl)thio]acetyl}amino)-N-(sec-butyl)benzamide may be explored for its potential applications in various scientific fields.